3-(Bromomethyl)-2,6-dichloro-5-fluoropyridine
Cat. No. B8295613
M. Wt: 258.90 g/mol
InChI Key: HZAVFRJXTDVGHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:11][CH2:12][c:13]1[c:14]([Cl:15])[n:16][c:17]([Cl:18])[c:19]([F:20])[cH:21]1.[Cl:1][c:2]1[n:3][cH:4][c:5]([I:10])[c:6]([CH2:8][OH:9])[cH:7]1>>[Cl:1][c:2]1[n:3][cH:4][c:5]([I:10])[c:6]([CH2:8][Br:11])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cc(CBr)c(Cl)nc1Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1cc(Cl)ncc1I
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Clc1cc(CBr)c(I)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
